2-(1-((5-fluoro-2-methoxyphenyl)sulfonyl)azetidin-3-yl)-2H-1,2,3-triazole

• IUPAC Name: 2-[1-(5-fluoro-2-methoxyphenyl)sulfonylazetidin-3-yl]triazole
• InChI: InChI=1S/C12H13FN4O3S/c1-20-11-3-2-9(13)6-12(11)21(18,19)16-7-10(8-16)17-14-4-5-15-17/h2-6,10H,7-8H2,1H3
• InChI Key: VDYDWLLQCFTVJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)N2CC(C2)N3N=CC=N3
• Molecular Formula: C12H13FN4O3S
• Molecular Weight: 312.32 g/mol

Description

2-(1-((5-fluoro-2-methoxyphenyl)sulfonyl)azetidin-3-yl)-2H-1,2,3-triazole, also known as FMAZT, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. FMAZT is a triazole-based compound that has shown promising results in various scientific studies.

Scientific Research Applications

Anticancer Agents

A study synthesized a series of new naproxen derivatives, including compounds with 1,2,4-triazole structures, which demonstrated significant anticancer activity against various human prostate cancer cell lines (Han, Bekci, Cumaoğlu, & Küçükgüzel, 2018). This research suggests that 1,2,3-triazole derivatives, similar in structure to the compound , can be potent anticancer agents.

Antibacterial and Radical Scavenging Activities

A one-pot synthesis method for 1,2,3-triazole derivatives was developed, yielding compounds with promising antibacterial and free radical scavenging activities (Sreerama et al., 2020). This indicates that 1,2,3-triazole derivatives can be effective in combating bacterial infections and oxidative stress.

Synthesis of Sulfonates, Sulfonamides, and Sulfonic Acid Derivatives

A study described a regioselective metal-free preparation of 4-fluorosulfonyl 1,2,3-triazoles from organic azides and bromovinylsulfonyl fluoride, which was extended to the synthesis of various sulfonates, sulfonamides, and sulfonic acid derivatives of triazoles (Thomas & Fokin, 2018). This method could be relevant for the synthesis and modification of 2-(1-((5-fluoro-2-methoxyphenyl)sulfonyl)azetidin-3-yl)-2H-1,2,3-triazole.

Herbicidal Activities

Another research synthesized triazolinone derivatives, finding that certain compounds had significant herbicidal activities against broadleaf weeds in rice fields (Luo et al., 2008). This suggests potential agricultural applications for triazole derivatives in weed control.

Inhibitors Against Caspase-3

A study synthesized disubstituted 1,2,3-triazoles and evaluated them as inhibitors against caspase-3, finding two potent inhibitors (Jiang & Hansen, 2011). These findings are significant for the development of new therapeutic agents targeting caspase-3.

Antiproliferative Activities

Research involving the synthesis and evaluation of novel 1,2,3-triazole-sulfonamide hybrids showed that most compounds exhibited good to moderate antiproliferative activity against various cancer cell lines (Li et al., 2018). This suggests the potential of 1,2,3-triazole derivatives in cancer treatment.